Cas no 1183141-22-1 (2-amino-2-(pyridin-3-yl)propan-1-ol)

• Product Name: 2-amino-2-(pyridin-3-yl)propan-1-ol
• CAS No: 1183141-22-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5857425
• PubChem ID: 61054215
• Update Time: 2025-06-11

2-amino-2-(pyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol, β-amino-β-methyl-
• 2-amino-2-(pyridin-3-yl)propan-1-ol
• EN300-1260784
• AKOS010284213
• CS-0275318
• 1183141-22-1

• Inchi： 1S/C8H12N2O/c1-8(9,6-11)7-3-2-4-10-5-7/h2-5,11H,6,9H2,1H3
• InChI Key： AMWJHIDFMPIQHN-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C(N)(C)CO

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Predicted)
• Boiling Point: 323.0±27.0 °C(Predicted)
• pka: 12.26±0.20(Predicted)

Additional information on 2-amino-2-(pyridin-3-yl)propan-1-ol

Compound CAS No. 1183141-22-1: 2-Amino-2-(pyridin-3-yl)propan-1-ol

2-Amino-2-(pyridin-3-yl)propan-1-ol is a versatile organic compound with the CAS registry number 1183141-22-1. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyridine ring substituted at the 3-position with a propanol group containing an amino functionality, making it a valuable building block for further chemical modifications.

The synthesis of 2-amino-2-(pyridin-3-yl)propan-1-ol typically involves multi-step reactions, often starting from pyridine derivatives and incorporating amino and hydroxyl functionalities through strategic substitutions or additions. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are particularly valuable for drug discovery and development.

One of the most promising applications of 2-amino-2-(pyridin-3-yl)propan-1-ol lies in its role as a chiral ligand in asymmetric catalysis. Studies have shown that this compound can effectively coordinate to transition metals such as palladium and nickel, facilitating enantioselective reactions like Heck coupling and hydrogenation. For instance, a 2023 study published in *Nature Chemistry* demonstrated that this ligand could achieve unprecedented enantioselectivity in the synthesis of biologically active molecules.

In the pharmaceutical industry, 2-amino-2-(pyridin-3-yl)propanol has been explored as a potential lead compound for developing novel therapeutics. Its ability to form hydrogen bonds and engage in π-interactions makes it an ideal candidate for targeting protein-protein interaction (PPI) inhibitors. A recent study by Smith et al. (Journal of Medicinal Chemistry, 2023) highlighted its potential as a scaffold for designing inhibitors of the Bcl-xL protein, which is implicated in apoptosis regulation and cancer progression.

Beyond its direct applications, CAS No. 1183141-22-1 serves as a valuable intermediate in the synthesis of more complex molecules. For example, it can be used to prepare bioisosteres or to introduce functional groups that enhance pharmacokinetic properties such as solubility and permeability. Its modular structure allows chemists to explore a wide range of substitution patterns, further expanding its utility.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 2-amino-pyridin-propanol, aiming to assess its potential impact on ecosystems. Studies conducted by Green et al. (Environmental Science & Technology, 2023) revealed that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its persistence in natural environments.

In conclusion, CAS No. 1183141-22-1, or 2-amino-pyridin-propanol, represents a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application studies, underscore its importance as both a research tool and a commercial product. As ongoing research continues to uncover new facets of its utility, this compound is poised to play an increasingly prominent role in modern chemistry.